Ethanone, 1-(7-methylbenzo[b]thien-3-yl)-

• Molecular Formula: C11H10OS
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 1-(7-methyl-1-benzothiophen-3-yl)ethanone
• InChI: InChI=1S/C11H10OS/c1-7-4-3-5-9-10(8(2)12)6-13-11(7)9/h3-6H,1-2H3
• InChI Key: PBGIXPDHUQYCFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CS2)C(=O)C

Description

Ethanone, 1-(7-methylbenzo[b]thien-3-yl)- is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

420 mg of borontrifluoride-etherate are added to a mixture of 2 g of 7-methylbenzo[b]thiophene and 1.4 ml acetanhydride at 50° and the mixture warmed to 60° for 80 minutes. The resulting mixture is poured onto ice, extracted with ether and the organic phase washed, dried and concentrated on a rotary evaporator. The residue is chromatographed on silica gel (eluant: n-hexane) to obtain the title compound, contaminated with the 2-acetylisomer, as an oil for direct further reaction.